Cas no 1248738-16-0 (4-(Methylsulfanyl)oxane-4-carboxylic acid)

• Product name: 4-(Methylsulfanyl)oxane-4-carboxylic acid
• CAS No: 1248738-16-0
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5693923
• PubChem ID: 61343116

4-(Methylsulfanyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS010598545
• DTXSID501219758
• 1248738-16-0
• 4-(METHYLSULFANYL)OXANE-4-CARBOXYLIC ACID
• EN300-1153878
• 4-(METHYLSULFANYL)OXANE-4-CARBOXYLICACID
• Tetrahydro-4-(methylthio)-2H-pyran-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(methylthio)-
• 4-(Methylsulfanyl)oxane-4-carboxylic acid

• Inchi： 1S/C7H12O3S/c1-11-7(6(8)9)2-4-10-5-3-7/h2-5H2,1H3,(H,8,9)
• InChI Key： FXDSQCONZZGYOY-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 331.5±42.0 °C(Predicted)
• pka: 3.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-(Methylsulfanyl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(Methylsulfanyl)oxane-4-carboxylic acid (CAS No. 1248738-16-0): Properties, Applications, and Innovations

4-(Methylsulfanyl)oxane-4-carboxylic acid (CAS No. 1248738-16-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a tetrahydro-2H-pyran (oxane) ring with a methylsulfanyl (SCH3) group and a carboxylic acid (-COOH) moiety, making it a versatile intermediate for synthetic applications. Its CAS registry number 1248738-16-0 ensures precise identification in chemical databases, while its systematic name reflects its IUPAC-compliant nomenclature.

Recent studies highlight the compound's role in drug discovery, particularly in designing bioactive scaffolds for kinase inhibitors or antimicrobial agents. Researchers are exploring its potential as a building block for heterocyclic compounds, leveraging the oxane ring's conformational rigidity and the thioether's metabolic stability. The carboxylic acid group further enables derivatization via amidation or esterification, aligning with trends in fragment-based drug design (FBDD).

From an SEO perspective, queries like "synthesis of 4-(Methylsulfanyl)oxane-4-carboxylic acid" or "CAS 1248738-16-0 suppliers" reflect commercial and academic interest. Environmental concerns drive searches for green chemistry approaches to synthesize such compounds, with microwave-assisted or catalytic methods being hot topics. The compound’s logP and solubility data are also frequently searched, critical for ADME (Absorption, Distribution, Metabolism, Excretion) predictions in early-stage research.

Innovations in crystallography and computational modeling have enabled deeper analysis of 1248738-16-0's molecular interactions. For instance, its hydrogen-bonding capacity via the carboxyl group makes it relevant in supramolecular chemistry. Patent filings increasingly mention derivatives of this compound for crop protection formulations, responding to the agrochemical industry’s demand for eco-friendly alternatives.

Quality control of 4-(Methylsulfanyl)oxane-4-carboxylic acid relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducibility in high-throughput screening (HTS), a common query among contract research organizations (CROs). Storage conditions (e.g., inert atmosphere, low temperature) are another frequent search topic, underscoring the compound’s sensitivity to oxidation due to the thioether group.

In summary, CAS 1248738-16-0 exemplifies the intersection of medicinal chemistry and material science. Its adaptability to click chemistry or bioconjugation techniques positions it as a valuable tool for interdisciplinary research, while sustainability-focused synthesis methods address contemporary ESG (Environmental, Social, Governance) priorities in the chemical industry.